Cas no 2228228-89-3 (6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane)

• Product Name: 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane
• CAS No: 2228228-89-3
• MF: C₁₁H₉ClO₂
• MW: 208.640962362289
• CID: 6425853
• PubChem ID: 165884319
• Update Time: 2025-06-08

6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane
• 2228228-89-3
• EN300-1988457

• Inchi： 1S/C11H9ClO2/c1-3-7(2)8-4-9(12)11-10(5-8)13-6-14-11/h1,4-5,7H,6H2,2H3
• InChI Key： ZXTKZLKBQCCKJN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCO2)C(C#C)C

Computed Properties

• Exact Mass: 208.0291072g/mol
• Monoisotopic Mass: 208.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane

Professional Introduction to Compound with CAS No. 2228228-89-3 and Product Name: 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane

The compound with the CAS number 2228228-89-3 and the product name 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a butynyl group and a chloro substituent on the dioxaindane core introduces intriguing reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemists.

6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane belongs to the class of dioxaindane derivatives, which are known for their diverse biological activities. The dioxaindane ring system, characterized by its oxygen-containing heterocycle, is often employed in the design of bioactive molecules due to its ability to modulate electronic properties and interact with biological targets. The introduction of a butynyl group at the sixth position and a chloro substituent at the fourth position further enhances its chemical diversity, enabling various synthetic pathways and functional transformations.

Recent research in the field of heterocyclic chemistry has highlighted the importance of dioxaindane derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions within the dioxaindane ring can significantly influence the pharmacological properties of these compounds. For instance, the presence of a butynyl group can facilitate further functionalization through cross-coupling reactions, while the chloro substituent can serve as a versatile handle for nucleophilic substitution reactions. These features make 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane a promising candidate for further exploration in drug discovery.

In addition to its structural versatility, 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane has shown potential in various biochemical assays. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The butynyl moiety has been reported to interact with biological targets in a manner that could lead to therapeutic effects, while the chloro group may enhance binding affinity through electrostatic interactions. These findings underscore the compound's potential as a lead molecule for developing novel treatments.

The synthesis of 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the dioxaindane core through cyclization reactions involving appropriate precursors. Subsequent functionalization at the sixth position with a butynyl group is achieved using palladium-catalyzed cross-coupling reactions, such as Sonogashira coupling. Finally, introduction of the chloro substituent at the fourth position can be accomplished through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions.

The role of catalytic systems in enhancing synthetic efficiency cannot be overstated. Transition metal catalysts, particularly those based on palladium and copper, have been instrumental in facilitating key transformations in the synthesis of 6-(but-3-yn-2-yl)-4-chloro-1,3-dioxaindane. These catalysts not only improve reaction rates but also enable selective functionalization under mild conditions. The development of more sustainable catalytic methods is an ongoing area of research, with efforts focused on reducing waste and minimizing energy consumption.

As interest in heterocyclic compounds continues to grow, so does the need for innovative synthetic strategies. Advances in flow chemistry have provided new opportunities for synthesizing complex molecules like 6-(but-3-yn-2-ytl)-4-chloro-l,l-dioxaindane with greater precision and scalability. Flow reactors allow for better control over reaction conditions, reducing side products and improving overall yields. This technology is particularly valuable in industrial settings where reproducibility and efficiency are paramount.

The pharmacokinetic properties of 6-(but--3-ytl)-4-chlro-l,l-dioxaindne are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Computational modeling techniques have emerged as powerful tools for predicting ADME profiles based on molecular structure alone. These models can help guide medicinal chemists in optimizing properties such as solubility and metabolic stability.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. Partnerships between researchers specializing in organic synthesis and those focused on drug development can accelerate progress by leveraging complementary expertise. Such collaborations ensure that promising compounds like 6-(but--ytl)-4-chlro-l,l-dioxaindne are thoroughly evaluated before advancing to preclinical studies.

The future prospects for 6-(but--ytl)-4-chlro-l,l-dioxaindne are bright given its unique structural features and potential biological activities. Continued research into its pharmacological properties will be key to unlocking its full therapeutic potential. As synthetic methodologies evolve, so too will our ability to modify this scaffold into more effective drug candidates